Cas no 81864-63-3 (3,4-dihydro-2H-1,5-benzodioxepine-7,8-diamine)

3,4-dihydro-2H-1,5-benzodioxepine-7,8-diamine structure
81864-63-3 structure
Product Name:3,4-dihydro-2H-1,5-benzodioxepine-7,8-diamine
CAS No:81864-63-3
MF:C9H12N2O2
MW:180.203782081604
MDL:MFCD07364068
CID:3057512
PubChem ID:9120713
Update Time:2025-04-21

3,4-dihydro-2H-1,5-benzodioxepine-7,8-diamine Chemical and Physical Properties

Names and Identifiers

    • 3,4-dihydro-2H-1,5-benzodioxepine-7,8-diamine
    • SCHEMBL10841800
    • CS-0241954
    • Z169914026
    • 81864-63-3
    • 3,4-Dihydro-2H-benzo[b][1,4]dioxepine-7,8-diamine
    • MFCD07364068
    • G45217
    • EN300-24215
    • 959-592-2
    • AKOS000271226
    • ZMBKYNMKAVVHDM-UHFFFAOYSA-N
    • MDL: MFCD07364068
    • Inchi: 1S/C9H12N2O2/c10-6-4-8-9(5-7(6)11)13-3-1-2-12-8/h4-5H,1-3,10-11H2
    • InChI Key: ZMBKYNMKAVVHDM-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C(=CC=2OCCC1)N)N

Computed Properties

  • Exact Mass: 180.089877630Da
  • Monoisotopic Mass: 180.089877630Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 70.5Ų

Experimental Properties

  • Melting Point: NA

3,4-dihydro-2H-1,5-benzodioxepine-7,8-diamine Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D457188-25mg
3,4-dihydro-2H-1,5-benzodioxepine-7,8-diamine
81864-63-3
25mg
$ 70.00 2022-01-09
TRC
D457188-50mg
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$ 95.00 2022-01-09
TRC
D457188-250mg
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$ 365.00 2022-01-09
TRC
D457188-100mg
3,4-Dihydro-2H-1,5-benzodioxepine-7,8-diamine
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$184.00 2023-05-18
TRC
D457188-500mg
3,4-Dihydro-2H-1,5-benzodioxepine-7,8-diamine
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$839.00 2023-05-18
TRC
D457188-1g
3,4-Dihydro-2H-1,5-benzodioxepine-7,8-diamine
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$ 1200.00 2023-09-07
Enamine
EN300-24215-0.05g
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81864-63-3 95.0%
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$88.0 2025-02-20
Enamine
EN300-24215-0.1g
3,4-dihydro-2H-1,5-benzodioxepine-7,8-diamine
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$132.0 2025-02-20
Enamine
EN300-24215-0.25g
3,4-dihydro-2H-1,5-benzodioxepine-7,8-diamine
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Enamine
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